Cas no 1468691-26-0 (5-oxaspiro[3.5]nonane-8-carboxylic acid)

• Product Name: 5-oxaspiro[3.5]nonane-8-carboxylic acid
• CAS No: 1468691-26-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD23792812
• CID: 4601452
• PubChem ID: 79903936
• Update Time: 2024-11-06

5-oxaspiro[3.5]nonane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxaspiro[3.5]nonane-8-carboxylic acid
• PS-17097
• EN300-243979
• Z1359390646
• MFCD23792812
• AKOS018463395
• 1468691-26-0
• SY206823
• E72903
• 5-oxaspiro[3.5]nonane-8-carboxylicacid

• MDL： MFCD23792812
• Inchi： 1S/C9H14O3/c10-8(11)7-2-5-12-9(6-7)3-1-4-9/h7H,1-6H2,(H,10,11)
• InChI Key： HQXAMOGHZYMCPZ-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(O)=O)CCO2)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes